Cas no 1873581-88-4 (2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid)
2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1873581-88-4
- EN300-1865908
- 2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid
- 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid
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- MDL: MFCD32165405
- Inchi: 1S/C13H22O2/c1-8(2)9-3-5-10(6-4-9)11-7-12(11)13(14)15/h8-12H,3-7H2,1-2H3,(H,14,15)
- InChI Key: BRHIVUNWJPFPIK-UHFFFAOYSA-N
- SMILES: OC(C1CC1C1CCC(C(C)C)CC1)=O
Computed Properties
- Exact Mass: 210.161979940g/mol
- Monoisotopic Mass: 210.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1865908-0.05g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 0.05g |
$768.0 | 2023-08-31 | ||
| Enamine | EN300-1865908-0.1g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 0.1g |
$804.0 | 2023-08-31 | ||
| Enamine | EN300-1865908-0.25g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 0.25g |
$840.0 | 2023-08-31 | ||
| Enamine | EN300-1865908-0.5g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 0.5g |
$877.0 | 2023-08-31 | ||
| Enamine | EN300-1865908-1.0g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1865908-2.5g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 2.5g |
$1791.0 | 2023-08-31 | ||
| Enamine | EN300-1865908-5.0g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1865908-10.0g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1865908-1g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 1g |
$914.0 | 2023-08-31 | ||
| Enamine | EN300-1865908-5g |
2-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid |
1873581-88-4 | 5g |
$2650.0 | 2023-08-31 |
2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid
Comprehensive Analysis of 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid (CAS No. 1873581-88-4)
In the realm of organic chemistry and pharmaceutical research, 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid (CAS No. 1873581-88-4) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropane-carboxylic acid core and isopropyl-substituted cyclohexyl moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which offers opportunities for stereoselective synthesis and molecular docking studies.
The compound's CAS No. 1873581-88-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biocatalysis. Recent trends indicate growing interest in its role as a building block for small-molecule inhibitors, especially in targeting enzymes like kinases and GPCRs. Its cyclopropane ring is known to enhance metabolic stability, a feature highly valued in the design of orally bioavailable drugs.
From a synthetic perspective, 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid poses challenges due to its steric hindrance and the need for chiral resolution. Advanced techniques such as asymmetric hydrogenation and enzymatic catalysis are often employed to achieve high enantiomeric purity. These methods align with the pharmaceutical industry's push toward green chemistry and sustainable synthesis—a topic dominating recent scientific discourse.
Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography. Its logP value and solubility profile are critical parameters for researchers optimizing drug-like properties. Notably, the isopropylcyclohexyl group contributes to lipophilicity, making it a candidate for CNS-targeting therapeutics—a hot topic in neurodegeneration research.
In material science, derivatives of CAS No. 1873581-88-4 have been explored for liquid crystal applications, leveraging the conformational rigidity of its cyclohexyl-cyclopropane scaffold. This aligns with the surge in demand for advanced functional materials in display technologies. Furthermore, computational studies highlight its potential as a molecular probe for studying protein-ligand interactions, a key area in AI-driven drug design.
Environmental and regulatory considerations for 2-[4-(Propan-2-yl)cyclohexyl]cyclopropane-1-carboxylic acid emphasize its biodegradability and low ecotoxicity—factors increasingly prioritized in EU REACH compliance. The compound's stability under physiological pH conditions also makes it attractive for prodrug development, another trending focus in precision medicine.
As the scientific community continues to investigate CAS No. 1873581-88-4, its versatility underscores the intersection of traditional organic synthesis and cutting-edge computational modeling. With patents emerging around its derivatives, this molecule is poised to play a pivotal role in next-generation therapeutic agents and smart materials.
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